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Compound of Interest

Compound Name: Oligopeptide-24

Cat. No.: B12370232

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Oligopeptide-24, also known as CG-EDP3, is a synthetic, biomimetic peptide engineered for
its significant anti-aging and skin rejuvenating properties. Comprising a sequence of 13 amino
acids, this oligopeptide plays a crucial role in the remodeling of the extracellular matrix (ECM).
Its primary mechanism of action involves the upregulation of Epidermal Growth Factor (EGF),
which in turn stimulates fibroblast proliferation and the synthesis of key ECM components,
including collagen, elastin, hyaluronic acid, and fibronectin. This technical guide provides an in-
depth analysis of the molecular mechanisms, experimental evidence, and relevant protocols
associated with the activity of Oligopeptide-24, offering a valuable resource for researchers
and professionals in the field of dermatology and cosmetic science.

Mechanism of Action: Upregulation of EGF and
Downstream Signaling

Oligopeptide-24 functions as a signaling molecule that mimics the body's natural regenerative
pathways. Its principal mode of action is the stimulation of skin cells to increase the production
of Epidermal Growth Factor (EGF). EGF is a potent mitogen that binds to its receptor (EGFR)
on the surface of fibroblasts, initiating a cascade of intracellular signaling events that ultimately
lead to enhanced cell growth, proliferation, and ECM synthesis.
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The binding of EGF to EGFR triggers the autophosphorylation of the receptor's tyrosine kinase
domain. This phosphorylation creates docking sites for various adaptor proteins, leading to the

activation of multiple downstream signaling pathways. A key pathway implicated in the cellular
response to EGF is the Ras-Raf-MEK-ERK (MAPK) pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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